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  3. (5Z)-5-[(3aR,4R,5S,6aR)-4-[(3S)-3-fluorooct-1-ynyl]-5-hydroxy-3,3a,4,5,6,6a-hexahydro-1H-pentalen-2-ylidene]pentanoic acid
(5Z)-5-[(3aR,4R,5S,6aR)-4-[(3S)-3-fluorooct-1-ynyl]-5-hydroxy-3,3a,4,5,6,6a-hexahydro-1H-pentalen-2-ylidene]pentanoic acid (5Z)-5-[(3aR,4R,5S,6aR)-4-[(3S)-3-fluorooct-1-ynyl]-5-hydroxy-3,3a,4,5,6,6a-hexahydro-1H-pentalen-2-ylidene]pentanoic acid
Brand Name: Vulcanchem
CAS No.: 120593-19-3
VCID: VC20877840
InChI: InChI=1S/C21H31FO3/c1-2-3-4-8-17(22)10-11-18-19-13-15(7-5-6-9-21(24)25)12-16(19)14-20(18)23/h7,16-20,23H,2-6,8-9,12-14H2,1H3,(H,24,25)/b15-7-/t16-,17+,18+,19-,20+/m1/s1
SMILES: CCCCCC(C#CC1C(CC2C1CC(=CCCCC(=O)O)C2)O)F
Molecular Formula: C21H31FO3
Molecular Weight: 350.5 g/mol

(5Z)-5-[(3aR,4R,5S,6aR)-4-[(3S)-3-fluorooct-1-ynyl]-5-hydroxy-3,3a,4,5,6,6a-hexahydro-1H-pentalen-2-ylidene]pentanoic acid

CAS No.: 120593-19-3

Cat. No.: VC20877840

Molecular Formula: C21H31FO3

Molecular Weight: 350.5 g/mol

* For research use only. Not for human or veterinary use.

(5Z)-5-[(3aR,4R,5S,6aR)-4-[(3S)-3-fluorooct-1-ynyl]-5-hydroxy-3,3a,4,5,6,6a-hexahydro-1H-pentalen-2-ylidene]pentanoic acid - 120593-19-3

Specification

CAS No. 120593-19-3
Molecular Formula C21H31FO3
Molecular Weight 350.5 g/mol
IUPAC Name (5Z)-5-[(3aR,4R,5S,6aR)-4-[(3S)-3-fluorooct-1-ynyl]-5-hydroxy-3,3a,4,5,6,6a-hexahydro-1H-pentalen-2-ylidene]pentanoic acid
Standard InChI InChI=1S/C21H31FO3/c1-2-3-4-8-17(22)10-11-18-19-13-15(7-5-6-9-21(24)25)12-16(19)14-20(18)23/h7,16-20,23H,2-6,8-9,12-14H2,1H3,(H,24,25)/b15-7-/t16-,17+,18+,19-,20+/m1/s1
Standard InChI Key GQMSGYGPVGOYGH-AZDBJASXSA-N
Isomeric SMILES CCCCC[C@@H](C#C[C@@H]1[C@H](C[C@@H]2[C@H]1C/C(=C\CCCC(=O)O)/C2)O)F
SMILES CCCCCC(C#CC1C(CC2C1CC(=CCCCC(=O)O)C2)O)F
Canonical SMILES CCCCCC(C#CC1C(CC2C1CC(=CCCCC(=O)O)C2)O)F

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